Cas no 25629-73-6 (Pyrido[3,2-a]phenazin-5-ol, 7,12-dioxide)

Pyrido[3,2-a]phenazin-5-ol, 7,12-dioxide structure
25629-73-6 structure
Product Name:Pyrido[3,2-a]phenazin-5-ol, 7,12-dioxide
CAS No:25629-73-6
MF:C15H9N3O3
MW:279.250262975693
CID:2838030
PubChem ID:135544557
Update Time:2025-04-21

Pyrido[3,2-a]phenazin-5-ol, 7,12-dioxide Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-a]phenazin-5-ol, 7,12-dioxide
    • DTXSID60452283
    • 25629-73-6
    • Inchi: 1S/C15H9N3O3/c19-13-8-12-15(9-4-3-7-16-14(9)13)18(21)11-6-2-1-5-10(11)17(12)20/h1-8,19H
    • InChI Key: PWSXTZOMNBDGJO-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C2C=CC=CC=2[N+](=C2C=C(C3=C(C=CC=N3)C=12)O)[O-]

Computed Properties

  • Exact Mass: 279.06439116Da
  • Monoisotopic Mass: 279.06439116Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 84Ų
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